Cas no 162240-92-8 ((3R,5R)-1-benzyl-3,5-dimethyl-piperazin-2-one)

(3R,5R)-1-benzyl-3,5-dimethyl-piperazin-2-one is a chiral piperazinone derivative characterized by its stereospecific (R,R) configuration at the 3 and 5 positions. This compound serves as a valuable intermediate in pharmaceutical synthesis, particularly in the development of enantioselective active pharmaceutical ingredients (APIs). Its rigid piperazinone core and benzyl substitution enhance structural diversity, making it useful for medicinal chemistry applications. The defined stereochemistry ensures high selectivity in asymmetric synthesis, while the dimethyl groups contribute to improved metabolic stability. This compound is typically employed in peptidomimetic and small-molecule drug design, offering precise control over molecular interactions. Suitable for research-scale and process chemistry, it is available in high purity for synthetic applications.
(3R,5R)-1-benzyl-3,5-dimethyl-piperazin-2-one structure
162240-92-8 structure
Product Name:(3R,5R)-1-benzyl-3,5-dimethyl-piperazin-2-one
CAS No:162240-92-8
MF:C13H18N2O
MW:218.294823169708
MDL:MFCD11977349
CID:105932
PubChem ID:10943944
Update Time:2025-06-07

(3R,5R)-1-benzyl-3,5-dimethyl-piperazin-2-one Chemical and Physical Properties

Names and Identifiers

    • (3R,5R)-1-benzyl-3,5-dimethylpiperazin-2-one
    • (3R,5R)-3,5-dimethyl-1-(phenylmethyl)piperazin-2-one
    • 1-benzyl-3,5-dimethylpiperazin-2-one
    • Piperazinone, 3,5-dimethyl-1-(phenylmethyl)-, (3R,5R)-
    • (3R,5R)-1-benzyl-3,5-dimethyl-piperazin-2-one
    • (3R,5R)-3,5-Dimethyl-1-(phenylmethyl)-piperazinone
    • (R,R)1-benzyl-3,5-dimethylpiperazine-2-one
    • GYDZGFZXQCOKRU-GHMZBOCLSA-N
    • (R,R) 1-benzyl-3,5-dimethylpiperazine-2-one
    • 162240-92-8
    • SCHEMBL5881507
    • P20279
    • MDL: MFCD11977349
    • Inchi: 1S/C13H18N2O/c1-10-8-15(13(16)11(2)14-10)9-12-6-4-3-5-7-12/h3-7,10-11,14H,8-9H2,1-2H3/t10-,11-/m1/s1
    • InChI Key: GYDZGFZXQCOKRU-GHMZBOCLSA-N
    • SMILES: O=C1[C@@H](C)N[C@H](C)CN1CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 218.14204
  • Monoisotopic Mass: 218.141913202g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 32.3Ų

Experimental Properties

  • Density: 1.047±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Slightly soluble (12 g/l) (25 º C),
  • PSA: 32.34

(3R,5R)-1-benzyl-3,5-dimethyl-piperazin-2-one Pricemore >>

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NAN JING YAO SHI KE JI GU FEN Co., Ltd.
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(3R,5R)-1-benzyl-3,5-dimethyl-piperazin-2-one Suppliers

Amadis Chemical Company Limited
Gold Member
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(CAS:162240-92-8)(3R,5R)-1-benzyl-3,5-dimethyl-piperazin-2-one
Order Number:A810355
Stock Status:in Stock
Quantity:250.0mg/500.0mg/1.0g/5.0g/10.0g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:06
Price ($):189.0/315.0/473.0/1418.0/2363.0
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:162240-92-8)(3R,5R)-1-benzyl-3,5-dimethyl-piperazin-2-one
A810355
Purity:99%/99%/99%/99%/99%
Quantity:250.0mg/500.0mg/1.0g/5.0g/10.0g
Price ($):189.0/315.0/473.0/1418.0/2363.0
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